Cas no 1016531-75-1 (3-(methylsulfamoyl)benzene-1-sulfonyl chloride)

• Product Name: 3-(methylsulfamoyl)benzene-1-sulfonyl chloride
• CAS No: 1016531-75-1
• MF: C₇H₈ClNO₄S₂
• MW: 269.72571849823
• CID: 4566848
• Update Time: 2022-07-27

3-(methylsulfamoyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfamoyl)benzene-1-sulfonyl chloride

• Inchi： 1S/C7H8ClNO4S2/c1-9-15(12,13)7-4-2-3-6(5-7)14(8,10)11/h2-5,9H,1H3
• InChI Key： WUWKTVQTRMOWKR-UHFFFAOYSA-N
• SMILES： S(NC)(=O)(=O)C1C=CC=C(C=1)S(Cl)(=O)=O

Computed Properties

• Exact Mass: 268.958328g/mol
• Monoisotopic Mass: 268.958328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.7g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides